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Introduction
The study of metallic clusters at the nanoscale offers a unique window into the evolution of

material properties from atomic to bulk states. Among these, cobalt clusters have garnered

significant attention due to their interesting magnetic and catalytic properties. The Co23 radical,

a cluster composed of 23 cobalt atoms, represents a specific size of interest within this field.

This technical guide provides an in-depth overview of the discovery, synthesis, and

characterization of the Co23 radical, with a focus on the experimental methodologies employed

in its study. While the direct application of Co23 in drug development is not established,

understanding the behavior of cobalt at the nanoscale is relevant in toxicology and the

development of novel delivery systems.

Discovery and Characterization
The discovery and characterization of the Co23 radical and other cobalt clusters have been

largely driven by the application of gas-phase cluster generation techniques coupled with mass

spectrometry and photoelectron spectroscopy. These methods allow for the production of size-

selected clusters and the investigation of their electronic structure.
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The primary experimental approach for studying the Co23 radical involves three main stages:

generation of the cluster, mass selection, and characterization of its electronic properties.

Cluster Generation: Cobalt clusters are synthesized in the gas phase using a laser

vaporization source. In this method, a high-power pulsed laser is focused onto a rotating and

translating cobalt rod. The intense laser pulse ablates cobalt atoms from the surface.

Cluster Growth: The vaporized cobalt plasma is entrained in a pulse of inert carrier gas,

typically helium, which flows through a nozzle. This process cools the ablated atoms, leading

to their condensation and the formation of clusters of various sizes.

Mass Selection: The mixture of neutral and charged clusters exits the nozzle and is formed

into a molecular beam. The charged clusters are then guided into a time-of-flight (TOF) mass

spectrometer. The TOF spectrometer separates the clusters based on their mass-to-charge

ratio, allowing for the isolation and study of a specific cluster size, such as Co23.

Photoelectron Spectroscopy (PES): Once the Co23 radical anions are mass-selected, they

are interrogated with a fixed-frequency laser pulse. This pulse detaches an electron from the

cluster. The kinetic energy of the photodetached electron is measured by a detector. The

electron binding energy is then determined by subtracting the kinetic energy of the electron

from the energy of the photodetachment laser. The resulting photoelectron spectrum

provides a detailed picture of the electronic structure of the Co23 radical.

Quantitative Data
The following table summarizes key quantitative data for the Co23 radical based on available

experimental and theoretical studies.

Property Value Method Reference

Formula Co23 Mass Spectrometry NIST

Molecular Weight 1355.463485 amu Mass Spectrometry NIST

CAS Registry Number 151574-16-2 - NIST

Electron Affinity 2.440 ± 0.060 eV
Laser Photoelectron

Spectroscopy (LPES)
Liu, Zhai, et al., 2001
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Experimental Protocols
The following sections provide a detailed methodology for the synthesis and characterization of

the Co23 radical, based on common practices in the field.

Synthesis of Co23 Radical Anions
Objective: To generate and mass-select Co23 radical anions in the gas phase.

Apparatus:

Pulsed laser vaporization cluster source

Time-of-flight mass spectrometer

High-vacuum system

Pulsed valve for carrier gas

Cobalt target rod

Procedure:

A solid cobalt rod (high purity) is placed within the laser vaporization source.

The source chamber is evacuated to high vacuum (typically < 10^-6 Torr).

A pulsed valve introduces a short burst of helium carrier gas into the source.

Simultaneously, a high-power Nd:YAG laser (e.g., 532 nm, ~10-30 mJ/pulse) is focused onto

the surface of the cobalt rod.

The laser ablation of the cobalt target creates a plasma of cobalt atoms and ions.

The helium gas quenches the plasma and promotes the condensation of cobalt atoms into

clusters of various sizes.

The mixture of gas and clusters expands into a vacuum through a nozzle, forming a

supersonic beam. This expansion cools the internal degrees of freedom of the clusters.
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The cluster beam passes through a skimmer to select the central portion of the beam.

The negatively charged clusters (anions) are then accelerated into the flight tube of a time-

of-flight mass spectrometer.

The flight time of the ions to the detector is proportional to the square root of their mass-to-

charge ratio. This allows for the separation of different cluster sizes.

A specific mass gate is used to select only the Co23- anions for further experiments.

Characterization by Photoelectron Spectroscopy
Objective: To measure the electron binding energy of the Co23 radical anion.

Apparatus:

Mass-selected Co23- anion beam

Photodetachment laser (e.g., Nd:YAG laser, various harmonics)

Magnetic bottle electron spectrometer or similar electron energy analyzer

Detector for electrons

Procedure:

The mass-selected beam of Co23- anions is directed into the interaction region of the

photoelectron spectrometer.

A pulsed laser with a well-defined photon energy (e.g., 532 nm, 355 nm, or 266 nm) is

focused to intersect the ion beam.

The laser pulse detaches electrons from the Co23- anions.

The photodetached electrons are collected and guided by a magnetic field into an electron

energy analyzer.

The kinetic energy of the electrons is measured.
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The electron binding energy (EBE) is calculated using the following equation: EBE = hν -

E_k, where hν is the photon energy of the detachment laser and E_k is the measured kinetic

energy of the electron.

By scanning the electron kinetic energy, a photoelectron spectrum is obtained, which shows

the distribution of electronic states in the neutral Co23 cluster.
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Caption: Workflow for the synthesis and characterization of the Co23 radical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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